Cas no 33649-15-9 (Tomentosin)

• Product Name: Tomentosin
• CAS No: 33649-15-9
• Molecular Formula: C₁₅H₂₀O₃
• Molecular Weight: 248.317
• CID: 2078564
• PubChem ID: 155173

Tomentosin Properties

Names and Identifiers

• 4H-xanthalongia
• tomentosin
• xanthalongin
• CHEBI:9631
• 7-Methyl-3-methylidene-6-(3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one
• DTXSID10955274
• Q27108453
• C09562
• Xanthalongi
• 33649-15-9
• CS-0142625
• 2H-Cyclohepta(b)furan-2-one, 3,3a,4,7,8,8a-hexahydro-7-methyl-3-methylene-6-(3-oxobutyl)-, (3aR,7S,8aR)-
• 6-Deacetoxybritanlin G
• CHEMBL1164483
• HY-N8284
• (3aR,7S,8aR)-7-methyl-3-methylidene-6-(3-oxobutyl)-4,7,8,8a-tetrahydro-3aH-cyclohepta[b]furan-2-one
• SCHEMBL12476412
• NS00094046
• (3aR,7S,8aR)-7-Methyl-3-methylene-6-(3-oxobutyl)-3,3a,4,7,8,8a-hexahydro-2H-cyclohepta[b]furan-2-one
• DA-78533
• Tomentosin

• InChIKey： AVFIYMSJDDGDBQ-CUOATXAZSA-N
• Inchi： InChI=1S/C15H20O3/c1-9-8-14-13(11(3)15(17)18-14)7-6-12(9)5-4-10(2)16/h6,9,13-14H,3-5,7-8H2,1-2H3/t9-,13+,14+/m0/s1
• SMILES： CC1CC2C(CC=C1CCC(=O)C)C(=C)C(=O)O2

Computed Properties

• Exact Mass: 248.14124450g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 248.14124450g/mol
• Heavy Atom Count: 18
• Complexity: 420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Xanthanolides